Cas no 109086-16-0 (2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid)

• Product Name: 2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid
• CAS No: 109086-16-0
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 137991
• PubChem ID: 13903094
• Update Time: 2025-06-15

2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-hydroxy-4-(methylthio)-
• (R)-4-METHYLTHIOMANDELIC ACID
• 4-methylthiobenzyl alcohol methanesulfonate
• 4-methylthiomandelic acid
• 2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid
• (2R)-2-hydroxy-2-(4-methylsulfanylphenyl)acetic acid
• (R)-2-hydroxy-2-(4-(methylthio)phenyl)acetic acid
• AKOS006271429
• MFCD00798435
• 109086-16-0

• Inchi： 1S/C9H10O3S/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： OHCFPPVMJBLAMW-MRVPVSSYSA-N
• SMILES： S(C)C1C=CC(=CC=1)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 198.03500
• Monoisotopic Mass: 198.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.8A^2

Experimental Properties

• PSA: 82.83000
• LogP: 1.52650

Additional information on 2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid

Comprehensive Analysis of 2-Hydroxy-2-4-(Methylsulfanyl)phenylacetic Acid (CAS No. 109086-16-0): Properties, Applications, and Industry Trends

2-Hydroxy-2-4-(methylsulfanyl)phenylacetic acid (CAS 109086-16-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfur-containing carboxylic acid derivative exhibits a molecular formula of C₉H₁₀O₃S and a molecular weight of 198.24 g/mol. The presence of both hydroxyl and methylsulfanyl functional groups on the phenylacetic acid backbone contributes to its reactivity and potential biological activity.

Recent studies highlight the compound's role as a key intermediate in synthesizing chiral pharmaceuticals, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers are investigating its potential as a building block for enzyme inhibitors, with particular interest in its chelation properties toward metal ions—a hot topic in neurodegenerative disease research. The methylsulfanyl group enhances the molecule's lipophilicity, potentially improving blood-brain barrier penetration, a crucial factor in CNS drug development.

From a synthetic chemistry perspective, 109086-16-0 demonstrates interesting properties in asymmetric catalysis. Its chiral center at the 2-position makes it valuable for producing optically active compounds, addressing the growing demand for enantiomerically pure APIs. Industry reports suggest increasing applications in crop protection chemicals, where its phenylacetic acid moiety shows promise in modifying plant growth regulators.

Analytical characterization of 2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid typically involves HPLC-MS and NMR spectroscopy, with the methylsulfanyl proton appearing as a distinctive singlet around δ 2.5 ppm in ¹H NMR. The compound's melting point ranges between 98-102°C, while its solubility profile shows preferential dissolution in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO).

Environmental and green chemistry applications are emerging for this compound, particularly in biodegradable chelating agents as alternatives to traditional EDTA derivatives. Its metabolic pathways in biological systems are currently under investigation, with preliminary data suggesting potential detoxification mechanisms involving sulfur oxidation—a subject of interest in xenobiotic metabolism studies.

The global market for fine chemicals containing 109086-16-0 is projected to grow at 6.2% CAGR through 2028, driven by demand from contract research organizations and specialty chemical manufacturers. Recent patents highlight innovative applications in photoresist materials for semiconductor manufacturing, leveraging the compound's UV absorption characteristics at 270-290 nm.

Quality control standards for 2-hydroxy-2-4-(methylsulfanyl)phenylacetic acid typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants. Storage recommendations emphasize protection from oxidation by maintaining inert atmospheres and low temperatures (2-8°C), reflecting the compound's sensitivity to radical-mediated degradation.

Emerging research explores the compound's potential in supramolecular chemistry applications, where its hydrogen bonding capacity and metal coordination sites enable construction of novel molecular frameworks. These developments align with current interests in materials science and molecular electronics, positioning CAS 109086-16-0 as a versatile chemical entity with cross-disciplinary relevance.